6-chloro-2,3-difluoro-N-methyl-N-(1-methylpyrazol-3-yl)benzenesulfonamide

• IUPAC Name: 6-chloro-2,3-difluoro-N-methyl-N-(1-methylpyrazol-3-yl)benzenesulfonamide
• InChI: InChI=1S/C11H10ClF2N3O2S/c1-16-6-5-9(15-16)17(2)20(18,19)11-7(12)3-4-8(13)10(11)14/h3-6H,1-2H3
• InChI Key: MMDZICNTUWCRDN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)N(C)S(=O)(=O)C2=C(C=CC(=C2F)F)Cl
• Molecular Formula: C11H10ClF2N3O2S
• Molecular Weight: 321.73 g/mol

Description

6-chloro-2,3-difluoro-N-methyl-N-(1-methylpyrazol-3-yl)benzenesulfonamide, also known as CDNB, is a chemical compound that has gained significant attention in scientific research due to its unique properties. CDNB is a sulfonamide-based compound that has been synthesized using various methods.

Mechanism of Action

6-chloro-2,3-difluoro-N-methyl-N-(1-methylpyrazol-3-yl)benzenesulfonamide inhibits glutathione S-transferases by binding to the active site of the enzyme. The binding of 6-chloro-2,3-difluoro-N-methyl-N-(1-methylpyrazol-3-yl)benzenesulfonamide to the enzyme results in the formation of a covalent bond between the sulfur atom of 6-chloro-2,3-difluoro-N-methyl-N-(1-methylpyrazol-3-yl)benzenesulfonamide and the thiol group of the enzyme. This covalent bond prevents the enzyme from carrying out its catalytic function, leading to the inhibition of the enzyme.
Biochemical and Physiological Effects
The inhibition of glutathione S-transferases by 6-chloro-2,3-difluoro-N-methyl-N-(1-methylpyrazol-3-yl)benzenesulfonamide has several biochemical and physiological effects. 6-chloro-2,3-difluoro-N-methyl-N-(1-methylpyrazol-3-yl)benzenesulfonamide has been shown to induce oxidative stress by depleting glutathione levels, which are essential for the detoxification of reactive oxygen species. 6-chloro-2,3-difluoro-N-methyl-N-(1-methylpyrazol-3-yl)benzenesulfonamide has also been shown to induce apoptosis in cancer cells by inhibiting the activity of glutathione S-transferases, which are overexpressed in many cancer cells.

Advantages and Limitations for Lab Experiments

6-chloro-2,3-difluoro-N-methyl-N-(1-methylpyrazol-3-yl)benzenesulfonamide has several advantages for lab experiments. 6-chloro-2,3-difluoro-N-methyl-N-(1-methylpyrazol-3-yl)benzenesulfonamide is a potent inhibitor of glutathione S-transferases, making it an excellent tool for studying the role of these enzymes in drug metabolism, carcinogenesis, and oxidative stress. 6-chloro-2,3-difluoro-N-methyl-N-(1-methylpyrazol-3-yl)benzenesulfonamide is also relatively stable and can be stored for extended periods without significant degradation. However, 6-chloro-2,3-difluoro-N-methyl-N-(1-methylpyrazol-3-yl)benzenesulfonamide has some limitations for lab experiments. 6-chloro-2,3-difluoro-N-methyl-N-(1-methylpyrazol-3-yl)benzenesulfonamide is a sulfonamide-based compound, which may limit its solubility in some solvents. Additionally, 6-chloro-2,3-difluoro-N-methyl-N-(1-methylpyrazol-3-yl)benzenesulfonamide may have off-target effects on other enzymes, which may complicate the interpretation of experimental results.

Future Directions

6-chloro-2,3-difluoro-N-methyl-N-(1-methylpyrazol-3-yl)benzenesulfonamide has several potential future directions for scientific research. 6-chloro-2,3-difluoro-N-methyl-N-(1-methylpyrazol-3-yl)benzenesulfonamide has been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy. 6-chloro-2,3-difluoro-N-methyl-N-(1-methylpyrazol-3-yl)benzenesulfonamide may also have applications in the development of drugs that target glutathione S-transferases for the treatment of diseases associated with oxidative stress. Additionally, 6-chloro-2,3-difluoro-N-methyl-N-(1-methylpyrazol-3-yl)benzenesulfonamide may have applications in the development of biosensors for the detection of xenobiotics and other toxic compounds. Further research is needed to explore these potential applications of 6-chloro-2,3-difluoro-N-methyl-N-(1-methylpyrazol-3-yl)benzenesulfonamide.
Conclusion
6-chloro-2,3-difluoro-N-methyl-N-(1-methylpyrazol-3-yl)benzenesulfonamide is a sulfonamide-based compound that has gained significant attention in scientific research due to its unique properties. 6-chloro-2,3-difluoro-N-methyl-N-(1-methylpyrazol-3-yl)benzenesulfonamide is a potent inhibitor of glutathione S-transferases, making it an excellent tool for studying the role of these enzymes in drug metabolism, carcinogenesis, and oxidative stress. 6-chloro-2,3-difluoro-N-methyl-N-(1-methylpyrazol-3-yl)benzenesulfonamide has several potential future directions for scientific research, including cancer therapy, drug development, and biosensor development. Further research is needed to explore these potential applications of 6-chloro-2,3-difluoro-N-methyl-N-(1-methylpyrazol-3-yl)benzenesulfonamide.

Synthesis Methods

6-chloro-2,3-difluoro-N-methyl-N-(1-methylpyrazol-3-yl)benzenesulfonamide can be synthesized using various methods. One of the commonly used methods is the reaction of 6-chloro-2,3-difluorobenzenesulfonyl chloride with N-methyl-N-(1-methylpyrazol-3-yl)amine in the presence of a base. The reaction yields 6-chloro-2,3-difluoro-N-methyl-N-(1-methylpyrazol-3-yl)benzenesulfonamide as the final product. Another method involves the reaction of 6-chloro-2,3-difluorobenzenesulfonyl chloride with N-methylpyrazole in the presence of a base, followed by the reaction with N-methyl-N-(1-methylpyrazol-3-yl)amine to yield 6-chloro-2,3-difluoro-N-methyl-N-(1-methylpyrazol-3-yl)benzenesulfonamide.

Scientific Research Applications

6-chloro-2,3-difluoro-N-methyl-N-(1-methylpyrazol-3-yl)benzenesulfonamide has been extensively used in scientific research due to its unique properties. 6-chloro-2,3-difluoro-N-methyl-N-(1-methylpyrazol-3-yl)benzenesulfonamide is a potent inhibitor of glutathione S-transferases, which are enzymes that play a crucial role in the detoxification of xenobiotics. 6-chloro-2,3-difluoro-N-methyl-N-(1-methylpyrazol-3-yl)benzenesulfonamide has been used to study the role of glutathione S-transferases in drug metabolism, carcinogenesis, and oxidative stress. 6-chloro-2,3-difluoro-N-methyl-N-(1-methylpyrazol-3-yl)benzenesulfonamide has also been used to study the kinetics and mechanisms of enzyme-catalyzed reactions.